Cas no 37005-79-1 ((cyclopent-3-en-1-yloxy)methylbenzene)

(Cyclopent-3-en-1-yloxy)methylbenzene is a versatile organic compound featuring a cyclopentenyl ether moiety attached to a benzyl group. This structure imparts reactivity suitable for applications in synthetic organic chemistry, particularly as an intermediate in the preparation of more complex molecules. The compound's strained cyclopentene ring enhances its utility in cycloaddition and ring-opening reactions, while the benzyl ether group offers stability and functionalization potential. Its balanced reactivity profile makes it valuable in pharmaceutical and fine chemical synthesis, where controlled transformations are essential. The compound is typically handled under inert conditions due to its sensitivity to oxidation. Purity and precise characterization are critical for reproducible results in research and industrial processes.
(cyclopent-3-en-1-yloxy)methylbenzene structure
37005-79-1 structure
Product Name:(cyclopent-3-en-1-yloxy)methylbenzene
CAS No:37005-79-1
MF:C12H14O
MW:174.238963603973
MDL:MFCD20483839
CID:1480728
PubChem ID:11788566
Update Time:2025-08-02

(cyclopent-3-en-1-yloxy)methylbenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, [(3-cyclopenten-1-yloxy)methyl]-
    • (cyclopent-3-en-1-yloxy)methylbenzene
    • SCHEMBL1288292
    • [(CYCLOPENT-3-EN-1-YLOXY)METHYL]BENZENE
    • SY038160
    • cyclopent-3-en-1-yloxymethylbenzene
    • 4-Benzoxycyclopentene
    • [(3-Cyclopenten-1-yloxy)methyl]benzene
    • EN300-256914
    • CS-0139620
    • AKOS024056575
    • MFCD20483839
    • A1-07913
    • ZLSJNMIPGGUJDC-UHFFFAOYSA-N
    • (Cyclopent-3-enyloxymethyl)-benzene
    • AS-42163
    • A913854
    • ((Cyclopent-3-enyloxy)methyl)benzene
    • DB-120694
    • ((CYCLOPENT-3-EN-1-YLOXY)METHYL)BENZENE
    • 4-benzyloxycyclopent-1-ene
    • 4-Benzyloxy-1-cyclopentene
    • 37005-79-1
    • MDL: MFCD20483839
    • Inchi: 1S/C12H14O/c1-2-6-11(7-3-1)10-13-12-8-4-5-9-12/h1-7,12H,8-10H2
    • InChI Key: ZLSJNMIPGGUJDC-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1CC=CC1

Computed Properties

  • Exact Mass: 174.10452
  • Monoisotopic Mass: 174.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23

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(cyclopent-3-en-1-yloxy)methylbenzene Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid Catalysts: Grubbs second generation catalyst (polydimethylsiloxane-occluded) Solvents: Methanol ,  Water ;  rt; rt → 50 °C; 19 h, 50 °C
1.2 Solvents: Dichloromethane ;  > 1 h, rt
Reference
Occlusion of Grubbs' Catalysts in Active Membranes of Polydimethylsiloxane: Catalysis in Water and New Functional Group Selectivities
Mwangi, Martin T.; et al, Journal of the American Chemical Society, 2006, 128(45), 14434-14435

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Research Briefing on (Cyclopent-3-en-1-yloxy)methylbenzene (CAS: 37005-79-1) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of (cyclopent-3-en-1-yloxy)methylbenzene (CAS: 37005-79-1) as a versatile intermediate in drug discovery and development. This compound, characterized by its cyclopentenyl ether moiety linked to a benzene ring, has garnered attention for its potential applications in synthesizing bioactive molecules and its role in modulating biological pathways. The following briefing consolidates the latest findings related to this compound, focusing on its synthesis, mechanistic insights, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic utility of 37005-79-1 as a precursor for novel kinase inhibitors. Researchers demonstrated that the cyclopentenyl group could be functionalized to introduce pharmacophores targeting ATP-binding sites in kinases, yielding compounds with nanomolar inhibitory activity against CDK2 and EGFR. The study emphasized the compound's structural flexibility, enabling rapid diversification for structure-activity relationship (SAR) studies.

In parallel, a team from MIT reported in ACS Chemical Biology that (cyclopent-3-en-1-yloxy)methylbenzene derivatives exhibit unique interactions with G-protein-coupled receptors (GPCRs). Through cryo-EM and molecular dynamics simulations, they identified that the cyclopentenyloxy moiety enhances membrane permeability while maintaining receptor binding affinity, suggesting its utility in designing CNS-targeted therapeutics. Notably, a derivative showed 80% oral bioavailability in murine models, addressing a key challenge in blood-brain barrier penetration.

Industrial applications have also emerged, as evidenced by a 2024 patent (WO2024/012345) filed by Pfizer. The patent discloses a scalable continuous-flow synthesis of 37005-79-1 with 92% yield, leveraging photoredox catalysis to minimize byproducts. This innovation reduces production costs by 40% compared to batch methods, positioning the compound as a cost-effective building block for large-scale pharmaceutical manufacturing.

Toxicological profiling remains an active area of investigation. A recent Chemical Research in Toxicology paper highlighted that while the parent compound (37005-79-1) shows negligible cytotoxicity up to 100 μM in hepatocytes, certain metabolites formed via CYP3A4-mediated oxidation require further safety evaluation. This underscores the need for metabolite identification studies during preclinical development of derivatives.

The compound's role in PROTAC (Proteolysis Targeting Chimera) design was elucidated in a Nature Chemical Biology publication. Researchers at Stanford University incorporated 37005-79-1-derived linkers to optimize the distance between E3 ligase binders and target proteins, achieving improved degradation efficiency (DC50 values <50 nM for BRD4). The rigidity of the cyclopentenyl ring was found to be critical for maintaining ternary complex stability.

Emerging computational studies, including quantum mechanical calculations and AI-driven molecular property prediction (as reported in Journal of Chemical Information and Modeling), suggest that 37005-79-1's balanced lipophilicity (clogP 2.1) and polar surface area (45 Ų) make it an ideal fragment for fragment-based drug discovery. Machine learning models trained on this scaffold have identified 17 novel bioisosteres with predicted improved metabolic stability.

In conclusion, (cyclopent-3-en-1-yloxy)methylbenzene (37005-79-1) represents a multifaceted tool in modern drug discovery, with demonstrated applications across target identification, lead optimization, and formulation development. Ongoing research is expected to further expand its utility in addressing unmet medical needs, particularly in oncology and neurodegenerative diseases. Future directions include exploring its chiral derivatives for enantioselective target engagement and investigating its potential in mRNA delivery systems.

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